Cas no 74158-09-1 (5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-)

• Product Name: 5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
• CAS No: 74158-09-1
• Molecular Formula: C₂₀H₃₀O₄
• Molecular Weight: 334.4498
• CID: 564253
• PubChem ID: 6438367

5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)- Properties

Names and Identifiers

• 5-Heptenoic acid,7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
• 11-deoxy-15-keto-13,14-dihydro-11 beta,16-cycloprostaglandin E2
• Bicyclo Prostaglandin E2
• Bicyclo Prostaglandin E2 Lipid Maps MS Standard
• 11-deoxy-13,14-dihydro-15-keto-11 beta,16 xi-cyclo-PGE2
• CHEBI:228529
• 74158-09-1
• Bicyclo-PGEM
• Bicyclo Prostaglandin E2 Lipid Maps MS Standard
• (E)-7-(4-butyl-2,5-dioxo-3,3a,4,6,7,7a-hexahydro-1H-inden-1-yl)hept-5-enoic acid
• 11-Deoxy-13,14-dihydro-15-keto-11beta,16xi-cyclo-PGE2
• 5-Heptenoic acid, 7-(4-butyloctahydro-2,5-dioxo-1H-inden-1-yl)-
• DKDBCYPGE2
• PGE2-M
• Pgem-II
• 11-Deoxy-15-keto-13,14-dihydro-11beta,16-cycloprostaglandin E2
• 11-Deoxy-15-keto-13,14-dihydro-11beta,16-cyclo-PGE2

• InChIKey： CGCZPIJMGKLVTQ-GQCTYLIASA-N
• Inchi： InChI=1S/C20H30O4/c1-2-3-8-16-17-13-19(22)15(14(17)11-12-18(16)21)9-6-4-5-7-10-20(23)24/h4,6,14-17H,2-3,5,7-13H2,1H3,(H,23,24)/b6-4+
• SMILES： CCCCC1C2CC(=O)C(C2CCC1=O)CC=CCCCC(=O)O

Computed Properties

• Exact Mass: 334.21440943g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 334.21440943g/mol
• Heavy Atom Count: 24
• Complexity: 494
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• LogP: 4.17830
• PSA: 71.44000
• Refractive Index: 1.503
• Boiling Point: 510.3°C at 760 mmHg
• Flash Point: 276.5°C
• Density: 1.069

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds